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Compound of Interest

Methyl 2-methyl-2-
Compound Name:

phenylpropanoate

Cat. No.: B1583114

An In-depth Technical Guide to the Physical Properties of Methyl 2-methyl-2-
phenylpropanoate

This guide provides a comprehensive overview of the core physical properties of Methyl 2-

methyl-2-phenylpropanoate, tailored for researchers, scientists, and professionals in drug
development. It includes a detailed summary of quantitative data, experimental protocols for
property determination, and a workflow visualization.

Core Physical and Chemical Properties

Methyl 2-methyl-2-phenylpropanoate is a methyl ester with the chemical formula C11H140:.
[1][2][3] It is also known by synonyms such as Methyl a,a-dimethylphenylacetate and
Benzeneacetic acid, a,a-dimethyl-, methyl ester.[2][4] This compound presents as a colorless
to light yellow liquid at room temperature.[1][5]

Data Presentation: Summary of Physical Properties

The following table summarizes the key physical properties of Methyl 2-methyl-2-
phenylpropanoate, compiled from various sources for easy comparison.
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Property Value Source(s)

IUPAC Name methyl 2-methyl-2- 1]
phenylpropanoate

CAS Number 57625-74-8 [11[2]131[5]

Molecular Formula C11H1402 [1112][3]

Molecular Weight 178.23 g/mol [2][41[6]

Appearance Colorless to light yellow liquid [1]

Density 1.01 g/cm3 [1]

1.0+0.1 g/cm? [4]

Boiling Point 230.2 °C at 760 mmHg [1]
70 °C at 1.5 Torr [4]

Refractive Index 1.491 [4]
Flash Point 92.2 °C [1]
Polar Surface Area 26.3 A2 [2][4]
XLogP3 2.6 [31[4]

Experimental Protocols for Property Determination

This section details the methodologies for determining the key physical properties of liquid

compounds like Methyl 2-methyl-2-phenylpropanoate.

Determination of Boiling Point

The boiling point is the temperature at which a liquid's vapor pressure equals the external

pressure.[7][8] It is a crucial indicator of purity.

Methodology: Capillary Method using Thiele Tube

This is a common method for determining the boiling point of small quantities of liquid.

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-2-methyl-2-phenylpropanoate
https://www.sigmaaldrich.com/US/en/product/ambeedinc/ambh2d6f442f?context=bbe
https://www.hsppharma.com/apis-and-intermediates/methyl-2-methyl-2-phenylpropanoate-cas-57625.html
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-2-methyl-2-phenylpropanoate
https://www.aablocks.com/prod/57625-74-8
https://www.sigmaaldrich.com/US/en/product/ambeedinc/ambh2d6f442f?context=bbe
https://www.hsppharma.com/apis-and-intermediates/methyl-2-methyl-2-phenylpropanoate-cas-57625.html
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-2-methyl-2-phenylpropanoate
https://www.aablocks.com/prod/57625-74-8
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-2-methyl-2-phenylpropanoate
https://www.echemi.com/produce/pr220729381593-methyl-2-methyl-2-phenylpropanoate.html
https://www.chemscene.com/57625-74-8.html?productObj=CS-W007095
https://www.hsppharma.com/apis-and-intermediates/methyl-2-methyl-2-phenylpropanoate-cas-57625.html
https://www.hsppharma.com/apis-and-intermediates/methyl-2-methyl-2-phenylpropanoate-cas-57625.html
https://www.echemi.com/produce/pr220729381593-methyl-2-methyl-2-phenylpropanoate.html
https://www.hsppharma.com/apis-and-intermediates/methyl-2-methyl-2-phenylpropanoate-cas-57625.html
https://www.echemi.com/produce/pr220729381593-methyl-2-methyl-2-phenylpropanoate.html
https://www.echemi.com/produce/pr220729381593-methyl-2-methyl-2-phenylpropanoate.html
https://www.hsppharma.com/apis-and-intermediates/methyl-2-methyl-2-phenylpropanoate-cas-57625.html
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-2-methyl-2-phenylpropanoate
https://www.echemi.com/produce/pr220729381593-methyl-2-methyl-2-phenylpropanoate.html
https://www.aablocks.com/prod/57625-74-8
https://www.echemi.com/produce/pr220729381593-methyl-2-methyl-2-phenylpropanoate.html
https://www.benchchem.com/product/b1583114?utm_src=pdf-body
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583114?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Apparatus: Thiele tube, thermometer, small test tube (fusion tube), capillary tube (sealed at
one end), heating apparatus (e.g., Bunsen burner), and a suitable bath liquid (e.qg., paraffin

oil).[7][9]
e Procedure:

o A small amount (a few milliliters) of the liquid sample (Methyl 2-methyl-2-
phenylpropanoate) is placed into the fusion tube.[8][9]

o A capillary tube, sealed at one end, is inverted and placed into the liquid in the fusion tube.

[7]

o The fusion tube is attached to a thermometer, ensuring the sample is level with the
thermometer bulb.

o The assembly is placed in a Thiele tube containing paraffin oil, ensuring the heat-transfer
liquid is above the level of the sample.[7]

o The Thiele tube is gently heated at its side arm. Convection currents will ensure uniform
temperature distribution.[7]

o As the temperature rises, trapped air in the capillary tube will escape, forming a stream of
bubbles.

o Heating is continued until a rapid and continuous stream of bubbles emerges from the
capillary tube.[7]

o The heat source is then removed. The temperature at which the bubbling stops and the
liquid begins to enter the capillary tube is recorded as the boiling point.[7]

Determination of Density

Density is the mass of a substance per unit volume (d = m/V).[10] It is typically measured in
g/mL or g/cm3.

Methodology: Pycnometer Method

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_07_16!08_18_40_PM.pdf
https://www.benchchem.com/product/b1583114?utm_src=pdf-body
https://www.benchchem.com/product/b1583114?utm_src=pdf-body
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_07_16!08_18_40_PM.pdf
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://www.uoanbar.edu.iq/eStoreImages/Bank/17287.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583114?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

A pycnometer is a flask with a specific, accurately known volume, used for precise density
measurements.[11]

o Apparatus: Pycnometer (volumetric flask with a ground-glass stopper containing a capillary
tube), analytical balance.[11]

e Procedure:
o Aclean, dry pycnometer is weighed accurately on an analytical balance (m1).

o The pycnometer is filled with the liquid sample (Methyl 2-methyl-2-phenylpropanoate),
ensuring no air bubbles are present. The stopper is inserted, and any excess liquid that
emerges from the capillary is carefully wiped off.

o The filled pycnometer is weighed again to determine its mass (mz).[11]
o The mass of the liquid is calculated as m_liquid = m2 - ma.

o To determine the exact volume of the pycnometer (V), the process is repeated with a
reference liquid of known density at a specific temperature (e.g., distilled water).

o The density of the sample liquid is then calculated by dividing the mass of the liquid by the
known volume of the pycnometer.

Determination of Refractive Index

The refractive index is a dimensionless number that describes how fast light travels through the
material. It is a fundamental physical property.

Methodology: Abbe Refractometer

The Abbe refractometer is a common laboratory instrument for the high-precision measurement
of the refractive index of liquids.[12]

o Apparatus: Abbe refractometer, light source (often built-in), and a dropper or pipette.

e Procedure:
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o The prism surfaces of the refractometer are cleaned with a suitable solvent (e.g., ethanol
or acetone) and a soft lens tissue.

o Afew drops of the liquid sample are placed on the surface of the measuring prism.
o The prisms are closed and locked. If the sample is volatile, this should be done quickly.

o The light source is switched on, and the eyepiece is adjusted to bring the crosshairs into
focus.

o The adjustment knob is turned until the light and dark fields appear in the field of view.

o The compensator knob is adjusted to eliminate any color fringe at the border of the light
and dark fields, making the boundary sharp.

o The adjustment knob is used to align the boundary line precisely with the center of the
crosshairs.

o The refractive index value is read directly from the instrument's scale. The temperature
should also be recorded, as the refractive index is temperature-dependent.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the experimental determination of a
liquid's boiling point using the capillary method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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